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4-Bromo-2-chloropyridin-3-amine, identified by CAS Number 1354021-09-2, is a
halogenated pyridine derivative that has emerged as a crucial building block in organic
synthesis and medicinal chemistry.[1] Its structure, featuring a pyridine core substituted with
three distinct functional groups—an amine, a bromine atom, and a chlorine atom—provides a
unique platform for molecular elaboration. The strategic placement of these groups allows for
selective and sequential chemical transformations, making it an invaluable intermediate for
constructing complex molecular architectures.[2] This guide offers a comprehensive overview
of its chemical structure, physicochemical properties, synthesis, reactivity, and applications,
with a focus on its utility for researchers and professionals in drug discovery and development.

[3]14]

Chemical Structure and Physicochemical Properties

The molecular structure of 4-Bromo-2-chloropyridin-3-amine is defined by a pyridine ring
with substituents at the 2, 3, and 4 positions. This arrangement of an amino group and two
different halogens on an electron-deficient aromatic ring dictates its chemical behavior and
synthetic potential.
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Table 1: Physicochemical Properties of 4-Bromo-2-chloropyridin-3-amine

Property Value Source(s)
CAS Number 1354021-09-2 [1][5]
Molecular Formula CsH4BrCIN2 [5]
Molecular Weight 207.46 g/mol [51[6]
4-bromo-2-chloro-3-
Synonyms o [5]
pyridinamine
White to Yellow-brown Solid or
Appearance o
semi-solid
Purity Typically 295%

Keep in dark place, inert
Storage
atmosphere, 2-8°C

Note: Specific properties like melting and boiling points are not consistently reported across
suppliers and should be determined experimentally for a specific batch.

Synthesis Methodology: A Representative Protocol

The synthesis of polysubstituted pyridines often involves a multi-step sequence of functional
group introduction and manipulation. While proprietary methods exist, a common strategy
involves the halogenation of a pre-functionalized pyridine ring. The following protocol describes
a representative synthesis starting from a readily available chloropyridinamine, illustrating a
plausible and widely understood approach in organic chemistry.

Experimental Protocol: Synthesis via Electrophilic
Bromination

This protocol is based on the established reactivity of aminopyridines toward electrophilic
halogenating agents, such as N-Bromosuccinimide (NBS). The amino group activates the ring
towards electrophilic substitution, directing the incoming bromine atom.

Step 1: Reaction Setup
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e To a dry, round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere (e.g., nitrogen or argon), add 2-chloro-pyridin-3-amine (1.0 eq).

» Dissolve the starting material in a suitable anhydrous solvent such as dichloromethane
(DCM) or acetonitrile.

e Cool the resulting solution to 0°C using an ice-water bath.
Step 2: Bromination
In a separate container, weigh N-Bromosuccinimide (NBS) (1.0-1.1 eq).

Add the NBS to the cooled reaction mixture portion-wise over 15-30 minutes, ensuring the
internal temperature does not rise significantly. The amino group directs the bromination, and
the 4-position is sterically and electronically favored.

Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature.
Step 3: Monitoring and Work-up

Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting
material is consumed.

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
thiosulfate to consume any unreacted NBS.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic
solvent (e.g., ethyl acetate or DCM) three times.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2S0Oa4),
and filter.

Step 4: Purification
» Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude material using column chromatography on silica gel, eluting with a gradient
of ethyl acetate in hexanes to yield pure 4-Bromo-2-chloropyridin-3-amine.
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Synthesis Workflow Diagram
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Caption: Representative workflow for the synthesis of 4-Bromo-2-chloropyridin-3-amine.

Chemical Reactivity and Strategic Applications

The synthetic utility of 4-Bromo-2-chloropyridin-3-amine stems from the differential reactivity
of its functional groups, which enables chemists to perform selective modifications in a
controlled, stepwise manner.
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Core Reactivity Principles

Orthogonal Halogen Reactivity: The C-Br bond is generally more reactive than the C-Cl bond
in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-
Hartwig).[2] This allows for selective functionalization at the 4-position while leaving the
chlorine atom at the 2-position available for subsequent transformations.

Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the 2-position is activated by
the electron-withdrawing nitrogen atom of the pyridine ring, making it susceptible to
displacement by various nucleophiles (e.g., amines, alcohols, thiols).[2][7] This reaction is a
powerful tool for introducing diverse side chains.

Amino Group Functionalization: The primary amine at the 3-position can undergo standard
reactions such as acylation, alkylation, or diazotization, providing another handle for
molecular diversification.

Applications in Drug Discovery

This molecule is a quintessential building block for constructing libraries of compounds for high-

throughput screening and lead optimization.[8] The pyridine core is a well-established

"privileged scaffold" in medicinal chemistry, frequently found in kinase inhibitors where it can

form crucial hydrogen bonds with the hinge region of the ATP-binding pocket.[4]

By leveraging its distinct reactive sites, 4-Bromo-2-chloropyridin-3-amine serves as a key

intermediate for a range of pharmaceutically relevant compounds.[3][9]

Synthetic Utility Diagram
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Synthetic Utility of 4-Bromo-2-chloropyridin-3-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Introduction: A Versatile Heterocyclic Scaffold in Modern
Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603742/docs#introduction-a-versatile-heterocyclic-
scaffold-in-modern-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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